Cas no 1378862-33-9 (2-amino-6-fluoro-3-nitrobenzonitrile)

• Product Name: 2-amino-6-fluoro-3-nitrobenzonitrile
• CAS No: 1378862-33-9
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• MDL: MFCD20038027
• CID: 4595085
• PubChem ID: 67957808
• Update Time: 2024-11-06

2-amino-6-fluoro-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoro-3-nitro-benzonitrile
• Benzonitrile, 2-amino-6-fluoro-3-nitro-
• 2-amino-6-fluoro-3-nitrobenzonitrile
• SCHEMBL9899689
• E86854
• EN300-312876
• 1378862-33-9
• OLVYIQOIYHAYDU-UHFFFAOYSA-N

• MDL： MFCD20038027
• Inchi： 1S/C7H4FN3O2/c8-5-1-2-6(11(12)13)7(10)4(5)3-9/h1-2H,10H2
• InChI Key： OLVYIQOIYHAYDU-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(F)C=CC([N+]([O-])=O)=C1N

Computed Properties

• Exact Mass: 181.02875454g/mol
• Monoisotopic Mass: 181.02875454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.6Ų